Cas no 1000930-72-2 ([1,2,4]Triazolo[1,5-a]pyrimidine-7-carboxylic acid)

• Product Name: [1,2,4]Triazolo[1,5-a]pyrimidine-7-carboxylic acid
• CAS No: 1000930-72-2
• MF: C₆H₄N₄O₂
• MW: 164.121560096741
• MDL: MFCD09702183
• CID: 4558490
• PubChem ID: 25323807
• Update Time: 2023-08-09

[1,2,4]Triazolo[1,5-a]pyrimidine-7-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• [1,2,4]triazolo[1,5-a]pyrimidine-7-carboxylic acid
• Z1695670004
• [1,2,4]Triazolo[1,5-a]pyrimidine-7-carboxylic acid

• MDL： MFCD09702183
• Inchi： 1S/C6H4N4O2/c11-5(12)4-1-2-7-6-8-3-9-10(4)6/h1-3H,(H,11,12)
• InChI Key： XKPHOIBYGSRXTJ-UHFFFAOYSA-N
• SMILES： OC(C1=CC=NC2=NC=NN12)=O

Computed Properties

• Exact Mass: 164.033425g/mol
• Monoisotopic Mass: 164.033425g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 164.12g/mol
• XLogP3: 0
• Topological Polar Surface Area: 80.4